6-[(1R*,5S*)-6-azabicyclo[3.2.1]oct-6-ylcarbonyl]-1-methyl-1H-indole

• IUPAC Name: [(1R,5S)-6-azabicyclo[3.2.1]octan-6-yl]-(1-methylindol-6-yl)methanone
• InChI: InChI=1S/C17H20N2O/c1-18-8-7-13-5-6-14(10-16(13)18)17(20)19-11-12-3-2-4-15(19)9-12/h5-8,10,12,15H,2-4,9,11H2,1H3/t12-,15+/m1/s1
• InChI Key: NMQBYPORSYENRO-DOMZBBRYSA-N
• Canonical SMILES: CN1C=CC2=C1C=C(C=C2)C(=O)N3CC4CCCC3C4
• Isomeric SMILES: CN1C=CC2=C1C=C(C=C2)C(=O)N3C[C@@H]4CCC[C@H]3C4
• Molecular Formula: C17H20N2O
• Molecular Weight: 268.35 g/mol

Description

Synthesis Analysis

The synthesis of related compounds involves complex organic synthesis techniques aimed at constructing the azabicyclo[3.2.1]octane core, often with specific stereochemistry. For example, Romanelli et al. (1993) synthesized a series of aryl tropanyl esters and amides related to 1H-indole-3-carboxylic acid, emphasizing the importance of stereochemistry in achieving potent biological activity (Romanelli et al., 1993). Another study by Wu et al. (2015) detailed the synthesis and crystal structure characterization of a related compound, highlighting the role of intermolecular hydrogen bonds in stabilizing the molecule's conformation (Wu et al., 2015).

Molecular Structure Analysis

The molecular structure of compounds within this class often features complex stereochemistry and intermolecular interactions. Wu et al. (2015) demonstrated the significance of these interactions through X-ray crystallography, revealing a cis configuration of substituents and the stabilization of the molecule's conformation through weak intermolecular C-H...O interactions (Wu et al., 2015).

Chemical Reactions and Properties

Chemical reactions involving the compound often explore its reactivity under various conditions, aiming to modify its structure for potential biological applications. The synthesis and evaluation of its derivatives, as explored by Romanelli et al. (1993), involve intricate reaction steps to introduce specific functional groups or to modify the core structure, impacting the compound's chemical properties and biological activity (Romanelli et al., 1993).

Physical Properties Analysis

The physical properties of such compounds, including melting points, solubility, and crystal structure, are crucial for understanding their behavior in biological systems. The study by Wu et al. (2015) on the crystal structure offers insights into the compound's solid-state characteristics, which can influence its solubility and stability (Wu et al., 2015).

Chemical Properties Analysis

Understanding the chemical properties, such as acidity, basicity, and reactivity towards various reagents, is essential for tailoring the compound for specific applications. The work by Romanelli et al. (1993) sheds light on the compound's reactivity, particularly in the context of synthesizing analogs with potential antinociceptive activity, demonstrating the compound's versatile chemistry (Romanelli et al., 1993).